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An essential resource for drug development professionals, researchers, and scientists, this

guide provides a comprehensive comparison of current meropenem breakpoints for key

bacterial pathogens. It details the latest 2024 and 2025 guidelines from the Clinical and

Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial

Susceptibility Testing (EUCAST), alongside experimental data and methodologies to aid in the

validation and interpretation of antimicrobial susceptibility testing (AST).

Meropenem Breakpoint Comparison: CLSI vs.
EUCAST
The interpretation of meropenem susceptibility is guided by minimum inhibitory concentration

(MIC) breakpoints established by regulatory bodies like CLSI in the United States and EUCAST

in Europe. These breakpoints, which categorize a pathogen as Susceptible (S), Intermediate

(I), or Resistant (R), are periodically updated based on clinical outcome data,

pharmacokinetic/pharmacodynamic (PK/PD) modeling, and the prevalence of resistance

mechanisms. Below is a summary of the most recent meropenem breakpoints for critical Gram-

negative pathogens.
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Pathogen
Regulatory
Body

Susceptible
(S) (µg/mL)

Intermediat
e (I) (µg/mL)

Resistant
(R) (µg/mL)

Year

Enterobacter

ales
CLSI ≤1 2 ≥4 2024[1][2]

EUCAST ≤2 >2 to ≤8 >8 2024[3][4][5]

Pseudomona

s aeruginosa
CLSI ≤2 4 ≥8 2024[1][2]

EUCAST ≤2 >2 to ≤8 >8 2024[3][4][5]

Acinetobacter

baumannii

complex

CLSI ≤2 4 ≥8 2024[1][2][6]

EUCAST ≤2 >2 to ≤8 >8 2024[3][4][5]

Note: The breakpoints listed are for systemic infections and may differ for specific sites of

infection (e.g., meningitis). Always refer to the latest official documents for the most current and

detailed information. The upcoming CLSI M100 35th Edition for 2025 and EUCAST version

15.0 for 2025 are anticipated to provide further updates.[7][8][9][10][11]

Performance of Meropenem Susceptibility Testing
Methods
The accuracy of MIC determination is highly dependent on the testing methodology. While

broth microdilution (BMD) is considered the gold standard, other methods are commonly used

in clinical and research settings.
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Method Principle Advantages Disadvantages

Broth Microdilution

(BMD)

Serial two-fold

dilutions of

meropenem in a liquid

growth medium are

inoculated with a

standardized bacterial

suspension. The MIC

is the lowest

concentration that

inhibits visible growth.

[12][13][14]

Gold standard, high

accuracy and

reproducibility.[12]

Labor-intensive, not

ideal for high-

throughput screening.

Etest®

A predefined, stable

gradient of

meropenem is

immobilized on a

plastic strip, which is

placed on an

inoculated agar plate.

The MIC is read

where the elliptical

zone of inhibition

intersects the strip.

[15][16][17][18][19]

Provides a precise

MIC value, flexible for

testing individual

isolates.[16][19]

Higher cost per test

compared to disk

diffusion, potential for

reading errors.

VITEK® 2

An automated system

that uses miniaturized

test cards with various

antibiotic

concentrations.

Bacterial growth is

monitored kinetically

to determine the MIC.

[20][21][22]

High throughput, rapid

results, and

standardized

interpretation.[22]

May show

discrepancies with

reference methods for

certain drug-bug

combinations,

particularly for

carbapenem-resistant

isolates.[20][21]

MicroScan WalkAway An automated system

that utilizes microtiter

High throughput,

customizable panels.

Performance can vary

depending on the
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plates with dried

antibiotic panels. The

system incubates and

reads the panels to

determine MICs.[6]

specific panel and

organism.

Sensititre™

A manual or

automated system

using microtiter plates

with dried antibiotic

concentrations. It is

known for its flexibility

in custom plate

formats.[12][23]

High degree of

customization for

research purposes.

Manual reading can

be subjective.

Studies comparing these methods have shown variable levels of agreement. For instance, for

carbapenemase-producing Klebsiella pneumoniae, MicroScan has demonstrated high

agreement with BMD, while VITEK 2 has shown higher rates of very major errors.[13]

Experimental Protocols
Accurate validation of meropenem breakpoints requires strict adherence to standardized

protocols. The following outlines the key steps for the reference broth microdilution method.

Broth Microdilution (BMD) Protocol for Meropenem MIC
Determination (CLSI M07)

Preparation of Meropenem Stock Solution: Prepare a stock solution of meropenem powder

in an appropriate solvent as specified by the manufacturer.

Preparation of Microdilution Plates: Perform serial two-fold dilutions of the meropenem stock

solution in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve the desired final

concentration range in 96-well microtiter plates.

Inoculum Preparation: From a fresh (18-24 hour) culture on a non-selective agar plate,

prepare a bacterial suspension in a sterile broth or saline to match the turbidity of a 0.5

McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.
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Inoculation: Dilute the standardized bacterial suspension in CAMHB to achieve a final

inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

Incubation: Incubate the inoculated plates at 35°C ± 2°C in ambient air for 16-20 hours.

Reading the MIC: Following incubation, visually inspect the plates for bacterial growth. The

MIC is the lowest concentration of meropenem that completely inhibits visible growth.

Quality Control: Concurrently test quality control strains with known meropenem MIC values

(e.g., Escherichia coli ATCC® 25922™, Pseudomonas aeruginosa ATCC® 27853™) to

ensure the validity of the test run.

Visualizing Experimental and Biological Pathways
To better illustrate the processes involved in meropenem breakpoint validation and resistance,

the following diagrams are provided.

Preparation

Susceptibility Testing Data AnalysisBacterial Isolate Culture
(18-24h)

Inoculum Standardization
(0.5 McFarland)

Inoculation of Microtiter Plates

Meropenem Serial Dilution

Incubation
(16-20h at 35°C) Visual Reading of MIC Comparison with CLSI/EUCAST Breakpoints Interpretation

(S, I, or R)

Click to download full resolution via product page

Caption: Workflow for Meropenem Breakpoint Validation using Broth Microdilution.
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Caption: Key Mechanisms of Meropenem Action and Bacterial Resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b121595#validation-of-meropenem-breakpoints-for-specific-pathogens
https://www.benchchem.com/product/b121595#validation-of-meropenem-breakpoints-for-specific-pathogens
https://www.benchchem.com/product/b121595#validation-of-meropenem-breakpoints-for-specific-pathogens
https://www.benchchem.com/product/b121595#validation-of-meropenem-breakpoints-for-specific-pathogens
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121595?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

